(E)-2-((5-(4-cinnamoylpiperazin-1-yl)-1,3,4-thiadiazol-2-yl)thio)acetamide

• IUPAC Name: 2-[[5-[4-[(E)-3-phenylprop-2-enoyl]piperazin-1-yl]-1,3,4-thiadiazol-2-yl]sulfanyl]acetamide
• InChI: InChI=1S/C17H19N5O2S2/c18-14(23)12-25-17-20-19-16(26-17)22-10-8-21(9-11-22)15(24)7-6-13-4-2-1-3-5-13/h1-7H,8-12H2,(H2,18,23)/b7-6+
• InChI Key: RFKMXIAINVWCOE-VOTSOKGWSA-N
• Canonical SMILES: C1CN(CCN1C2=NN=C(S2)SCC(=O)N)C(=O)C=CC3=CC=CC=C3
• Isomeric SMILES: C1CN(CCN1C2=NN=C(S2)SCC(=O)N)C(=O)/C=C/C3=CC=CC=C3
• Molecular Formula: C17H19N5O2S2
• Molecular Weight: 389.5 g/mol

Description

(E)-2-((5-(4-cinnamoylpiperazin-1-yl)-1,3,4-thiadiazol-2-yl)thio)acetamide is a chemical compound that has been of great interest to the scientific community due to its potential applications in various fields. This compound has been synthesized using different methods and has been studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments.

Scientific Research Applications

Synthesis and Biological Activity

• A study involving the synthesis of novel 1,3,4-thiadiazole amide derivatives containing piperazine highlighted the potential antimicrobial and antiviral properties of these compounds. Specifically, some derivatives showed inhibitory effects against Xanthomonas campestris pv. oryzae and antiviral activity against the tobacco mosaic virus, indicating their potential application in agricultural and pharmaceutical sectors (Z. Xia, 2015).

Anticancer Properties

• Research into imidazothiadiazole analogs, closely related to (E)-2-((5-(4-cinnamoylpiperazin-1-yl)-1,3,4-thiadiazol-2-yl)thio)acetamide, showed significant cytotoxic activities against various cancer cell lines, including breast cancer. These findings suggest the compound's framework might be beneficial in developing new anticancer agents (Sraa Abu-Melha, 2021).

Antimicrobial and Antifungal Activities

• Some newly synthesized 1,3,4-thiadiazole derivatives exhibited promising antimicrobial and antifungal activities. These compounds were evaluated against various bacterial strains, showcasing the potential of (E)-2-((5-(4-cinnamoylpiperazin-1-yl)-1,3,4-thiadiazol-2-yl)thio)acetamide derivatives as leads for developing new antibacterial and antifungal agents (A. H. Moustafa et al., 2020).

Anticonvulsant Evaluation

• The design of benzothiazole-1,3,4-thiadiazole conjugates and their evaluation for anticonvulsant activity demonstrated the potential of thiadiazole derivatives in treating seizure disorders. These studies show that specific modifications to the thiadiazole core can yield compounds with significant in vivo anticonvulsant activity, highlighting the versatility and therapeutic potential of these scaffolds (N. Siddiqui et al., 2013).

Antidiabetic Efficacy

• A study on novel 2-piperidinopiperidine thiadiazoles as histamine H3 receptor antagonists discovered that one of the compounds significantly reduced non-fasting glucose levels in diabetic mice, demonstrating the potential of thiadiazole derivatives in managing diabetes through modulation of the histamine H3 receptor (Ashwin U. Rao et al., 2012).